N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide

• IUPAC Name: N-[2-hydroxy-2-(1-methylpyrrol-2-yl)ethyl]-2,5-dimethylbenzamide
• InChI: InChI=1S/C16H20N2O2/c1-11-6-7-12(2)13(9-11)16(20)17-10-15(19)14-5-4-8-18(14)3/h4-9,15,19H,10H2,1-3H3,(H,17,20)
• InChI Key: HBKYYXBVBQQTTA-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)C(=O)NCC(C2=CC=CN2C)O
• Molecular Formula: C16H20N2O2
• Molecular Weight: 272.34 g/mol

Description

N-(2-hydroxy-2-(1-methyl-1H-pyrrol-2-yl)ethyl)-2,5-dimethylbenzamide, also known as HPEM, is a chemical compound that has been the focus of scientific research due to its potential therapeutic applications. HPEM has been synthesized using various methods, and its mechanism of action and physiological effects have been studied in detail.

Scientific Research Applications

Electrochemical Sensors

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Antimicrobial Potential

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Drug Modification

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Anti-Inflammatory and Analgesic Activities

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Catalysis and Coordination Chemistry

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Mechanism of Action

Target of Action

Compounds containing pyrrole and imidazole moieties, which are present in this compound, are known to interact with a broad range of targets These targets include various enzymes, receptors, and proteins involved in critical biological processes

Mode of Action

Compounds containing pyrrole and imidazole moieties are known to interact with their targets through various mechanisms, such as inhibiting enzyme activity, modulating receptor function, and disrupting protein-protein interactions . The specific mode of action of this compound would depend on its primary targets and the nature of its interaction with these targets.

Biochemical Pathways

Compounds containing pyrrole and imidazole moieties are known to affect a wide range of biochemical pathways . These pathways include those involved in inflammation, cancer, diabetes, and various infectious diseases. The specific pathways affected by this compound would depend on its primary targets and the nature of its interaction with these targets.

Pharmacokinetics

Compounds containing pyrrole and imidazole moieties are generally known for their good solubility in water and other polar solvents, which can influence their absorption and distribution

Result of Action

Compounds containing pyrrole and imidazole moieties are known to exert a wide range of biological effects, including antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities . The specific effects of this compound would depend on its primary targets and the nature of its interaction with these targets.

Action Environment

Factors such as ph, temperature, and the presence of other molecules can potentially influence the action of compounds containing pyrrole and imidazole moieties